N-(3-chloro-4-methoxyphenyl)-2-[4-(2,5-dimethylphenyl)-2,3-dioxopyrazin-1-yl]acetamide

• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-2-[4-(2,5-dimethylphenyl)-2,3-dioxopyrazin-1-yl]acetamide
• InChI: InChI=1S/C21H20ClN3O4/c1-13-4-5-14(2)17(10-13)25-9-8-24(20(27)21(25)28)12-19(26)23-15-6-7-18(29-3)16(22)11-15/h4-11H,12H2,1-3H3,(H,23,26)
• InChI Key: JURKFJNRBFLORI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2C=CN(C(=O)C2=O)CC(=O)NC3=CC(=C(C=C3)OC)Cl
• Molecular Formula: C21H20ClN3O4
• Molecular Weight: 413.9 g/mol

Description

N-(3-chloro-4-methoxyphenyl)-2-[4-(2,5-dimethylphenyl)-2,3-dioxopyrazin-1-yl]acetamide is a useful research compound. Its molecular formula is C21H20ClN3O4 and its molecular weight is 413.86. The purity is usually 95%.
BenchChem offers high-quality N-(3-chloro-4-methoxyphenyl)-2-[4-(2,5-dimethylphenyl)-2,3-dioxopyrazin-1-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-chloro-4-methoxyphenyl)-2-[4-(2,5-dimethylphenyl)-2,3-dioxopyrazin-1-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Herbicide Research

Chloroacetamide compounds, closely related to N-(3-chloro-4-methoxyphenyl)-2-[4-(2,5-dimethylphenyl)-2,3-dioxopyrazin-1-yl]acetamide, are used as pre-emergent or early post-emergent herbicides. They control annual grasses and broad-leaved weeds in various crops like cotton, maize, and soybeans (Weisshaar & Böger, 1989).

Crystal Structure Analysis

The crystal structure of compounds similar to the subject chemical reveals insights into their molecular arrangements. For example, the study of N-[3-(3,4-dimethylphenyl)propyl] (4-hydroxy-3-methoxyphenyl)acetamide showed unique molecular conformations, stabilized by intermolecular hydrogen bonds (Park et al., 1995).

Metabolism in Liver Microsomes

Research on chloroacetamide herbicides and their metabolites in liver microsomes is crucial to understand their biological effects and potential risks. A study compared the metabolism of various chloroacetamide herbicides in human and rat liver microsomes, providing insights into their metabolic pathways (Coleman et al., 2000).

Environmental Interaction

Understanding the interaction of chloroacetamide herbicides with the environment is vital. Research on the soil reception and activity of similar compounds, influenced by factors like wheat straw and irrigation, informs agricultural practices (Banks & Robinson, 1986).